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Compound of Interest

Compound Name: Spiro[4.5]decan-8-one

Cat. No.: B1340582 Get Quote

Technical Support Center: Spiro[4.5]decan-8-one
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of Spiro[4.5]decan-8-one.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Spiro[4.5]decan-8-one?

A1: Spiro[4.5]decan-8-one is classified as a combustible liquid, harmful if swallowed, and

causes skin and eye irritation.[1] It may also cause respiratory irritation.[1]

Q2: What are the recommended storage conditions for Spiro[4.5]decan-8-one?

A2: It is recommended to store Spiro[4.5]decan-8-one in a cool, dry, and well-ventilated area.

The container should be tightly sealed. For sensitive applications, storing under an inert

atmosphere, such as argon, is advised to prevent degradation.

Q3: What materials are incompatible with Spiro[4.5]decan-8-one?

A3: Spiro[4.5]decan-8-one is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents. Contact with these substances should be avoided to

prevent vigorous reactions.
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Q4: What personal protective equipment (PPE) should be worn when handling

Spiro[4.5]decan-8-one?

A4: When handling Spiro[4.5]decan-8-one, appropriate PPE includes safety glasses or

goggles, chemical-resistant gloves (such as nitrile rubber), and a lab coat. If there is a risk of

inhalation, a respirator with an appropriate cartridge should be used in a well-ventilated area or

fume hood.

Q5: How should I dispose of Spiro[4.5]decan-8-one waste?

A5: Dispose of Spiro[4.5]decan-8-one and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact
Symptoms:

Skin: Redness, irritation, and inflammation.

Eyes: Irritation, redness, and pain.

Immediate Actions:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Issue: Small Chemical Spill (less than 100 mL) in a
Ventilated Area
Immediate Actions:

Alert personnel in the immediate area.
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Ensure the area is well-ventilated. If not, evacuate and follow procedures for a large spill.

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

Contain the spill with an inert absorbent material such as vermiculite, dry sand, or earth.

Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Issue: Large Chemical Spill (more than 100 mL) or a
Spill in a Poorly Ventilated Area
Immediate Actions:

Evacuate the area immediately.

Alert others in the vicinity and activate the nearest fire alarm if the spill is large or poses a fire

hazard.

Close the doors to the affected area to contain vapors.

Contact your institution's emergency response team or local emergency services.

Do not attempt to clean up a large spill without proper training and equipment.

Data Presentation
Physical and Chemical Properties
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Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol [1]

Appearance Data not available

Boiling Point

Data not available for the parent compound. A

related compound, Spiro[4.5]decan-1-one, has a

boiling point of 107-114 °C at 22 Torr.[2]

Melting Point

Data not available for the parent compound. A

related compound, 1,4-Dioxaspiro[4.5]decan-8-

one, has a melting point of 70-73 °C.[3]

Flash Point
Data not available. Classified as a combustible

liquid.[1]

GHS Hazard Classification
Hazard Class Category GHS Statement

Flammable Liquids 4 H227: Combustible liquid[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[1]

Experimental Protocols
Protocol for Safe Handling and Dispensing

Preparation:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.
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Ensure that a safety shower and eyewash station are readily accessible.

Have a spill kit appropriate for combustible and irritating liquids nearby.

Don the required personal protective equipment (PPE): safety goggles, chemical-resistant

gloves, and a lab coat.

Dispensing:

Ground any metal containers to prevent static electricity buildup, which can be an ignition

source.

Use a funnel for transferring the liquid to minimize the risk of spills.

If transferring from a larger container, use a pump or spigot designed for chemical transfer.

Avoid pouring directly from large containers.

Keep the container sealed when not in use to prevent the release of vapors.

Post-Handling:

Wipe down any contaminated surfaces with an appropriate solvent and then with soap and

water.

Properly dispose of any contaminated wipes or materials as hazardous waste.

Remove PPE and wash hands thoroughly with soap and water.
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Spill Occurs

Assess Spill Size and Location

Small Spill (<100 mL) in Ventilated Area?

Large Spill (>100 mL) or Poor Ventilation

No

Don Appropriate PPE

Yes

Evacuate Area

Alert Others & Activate Alarm (if necessary)

Contact Emergency Response

End of Response

Contain Spill with Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision workflow for responding to a Spiro[4.5]decan-8-one spill.
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Handling Spiro[4.5]decan-8-one

Assess Risk of Exposure

Potential Skin Contact? Potential Eye Splash? Potential Inhalation?

Wear Chemical-Resistant Gloves Wear Lab Coat Wear Safety Goggles/Face Shield Use in Fume Hood or Wear Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe handling and storage of Spiro[4.5]decan-8-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340582#safe-handling-and-storage-of-spiro-4-5-
decan-8-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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